Cas no 871550-54-8 (N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 871550-54-8
• MF: C₂₂H₂₃N₃O₄S₂
• MW: 457.565722703934
• CID: 5933055
• PubChem ID: 16257502
• Update Time: 2025-10-31

N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 871550-54-8
• EN300-26613124
• N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• Z27678104

• Inchi： 1S/C22H23N3O4S2/c1-29-18-7-8-19-20(15-18)30-22(23-19)24-21(26)17-9-12-25(13-10-17)31(27,28)14-11-16-5-3-2-4-6-16/h2-8,11,14-15,17H,9-10,12-13H2,1H3,(H,23,24,26)/b14-11+
• InChI Key： JWBPXZXOYHVGLW-SDNWHVSQSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2=NC3C=CC(=CC=3S2)OC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 457.11299857g/mol
• Monoisotopic Mass: 457.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

N-(6-Methoxy-1,3-Benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound with CAS No 871550-54-8, known as N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzothiazole ring, a piperidine moiety, and a sulfonyl group. These structural features contribute to its unique pharmacokinetic properties and potential therapeutic applications.

Recent studies have highlighted the potential of this compound as a modulator of specific biological targets, particularly in the context of inflammatory diseases and cancer. The benzothiazole moiety, a well-known scaffold in drug discovery, plays a crucial role in enhancing the compound's bioavailability and stability. Meanwhile, the piperidine ring and sulfonyl group contribute to its ability to interact with target proteins through hydrogen bonding and hydrophobic interactions. These findings underscore the importance of rational drug design in optimizing molecular properties for therapeutic use.

One of the most intriguing aspects of this compound is its ability to inhibit key enzymes involved in inflammation and cell proliferation. For instance, research has demonstrated its potential as a cyclooxygenase (COX) inhibitor, which could make it a candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, its activity against certain kinases suggests its potential role in anticancer therapy. These findings are supported by recent in vitro and in vivo studies that have evaluated its efficacy and safety profiles.

The synthesis of N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce reaction times, making this compound more accessible for preclinical studies. Furthermore, the incorporation of green chemistry principles in its synthesis has minimized environmental impact, aligning with current trends toward sustainable drug development.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity, which are critical for ensuring reproducible biological activity. Additionally, computational modeling studies have provided insights into its three-dimensional structure and binding affinities with target proteins, further enhancing our understanding of its mechanism of action.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models, suggesting potential suitability for oral administration. Its metabolic stability has also been evaluated using liver microsomes and cytochrome P450 assays, revealing limited susceptibility to rapid clearance. These properties are advantageous for developing drugs with once-daily dosing regimens.

Looking ahead, ongoing research is focused on optimizing this compound's pharmacokinetic properties while maintaining or enhancing its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials. If successful, this compound could represent a novel therapeutic option for patients suffering from chronic inflammatory diseases or certain types of cancer.

In conclusion, N-(6-methoxy-1,3-benzothiazol-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No 871550-54-8) stands at the forefront of innovative drug discovery. Its unique chemical structure, combined with promising biological activity and favorable pharmacokinetic profiles, positions it as a compelling candidate for future therapeutic interventions. As research continues to unfold, this compound has the potential to make significant contributions to the field of medicinal chemistry and beyond.